5-{3-bromo-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[3-bromo-5-ethoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H16BrN3O7/c1-2-30-16-9-12(7-14-18(25)22-20(27)23-19(14)26)8-15(21)17(16)31-10-11-3-5-13(6-4-11)24(28)29/h3-9H,2,10H2,1H3,(H2,22,23,25,26,27)
• InChI Key: KNVKHNQTGHYXEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)NC2=O)Br)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H16BrN3O7
• Molecular Weight: 490.3 g/mol

Description

The compound “5-{3-bromo-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione” has the molecular formula C18H12BrN3O6. It’s a complex organic compound with multiple functional groups, including an ethoxy group, a nitrobenzyl group, and a pyrimidinetrione group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a bromo-ethoxy-benzylidene group attached to a pyrimidinetrione ring. The presence of the nitro group on the benzyl ring suggests that it might have significant electron-withdrawing properties, which could affect the compound’s reactivity.

Physical And Chemical Properties Analysis

The compound has a density of 1.7±0.1 g/cm3, a boiling point of 762.42°C, and a molar refractivity of 101.6±0.3 cm3. It also has a polar surface area of 130 Å2, suggesting that it might have significant polarity.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. It could potentially have biological activity, depending on the context in which it’s used.

Future Directions

The potential applications and future directions for this compound are not clear without further context. It could potentially be used in various fields, such as medicinal chemistry or materials science, depending on its properties.